Cas no 85608-73-7 (2-Propanol, 1,3-bis(phenylmethoxy)-, 4-methylbenzenesulfonate)

• Product Name: 2-Propanol, 1,3-bis(phenylmethoxy)-, 4-methylbenzenesulfonate
• CAS No: 85608-73-7
• MF: C₂₄H₂₈O₆S
• MW: 444.540526390076
• CID: 1839683
• PubChem ID: 71414166
• Update Time: 2025-04-21

2-Propanol, 1,3-bis(phenylmethoxy)-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,3-bis(phenylmethoxy)-, 4-methylbenzenesulfonate
• 1,3-bis(phenylmethoxy)propan-2-ol,4-methylbenzenesulfonic acid
• 4-Methylbenzene-1-sulfonic acid--1,3-bis(benzyloxy)propan-2-ol (1/1)
• 85608-73-7
• DTXSID40833657

• Inchi： 1S/C17H20O3.C7H8O3S/c18-17(13-19-11-15-7-3-1-4-8-15)14-20-12-16-9-5-2-6-10-16;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,17-18H,11-14H2;2-5H,1H3,(H,8,9,10)
• InChI Key： DKXLDIVJTCMULX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)CC(COCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 444.16065978g/mol
• Monoisotopic Mass: 444.16065978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų